6-Chloro-3,4-dihydro-2H-pyrido[3,2-B][1,4]oxazine

• IUPAC Name: 6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
• InChI: InChI=1S/C7H7ClN2O/c8-6-2-1-5-7(10-6)9-3-4-11-5/h1-2H,3-4H2,(H,9,10)
• InChI Key: SYIHEMKUIICNQA-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(N1)N=C(C=C2)Cl
• Molecular Formula: C7H7ClN2O
• DSSTOX Substance ID: DTXSID10857385
• Molecular Weight: 170.59 g/mol
• CAS RN: 1260665-94-8, 1303587-97-4

Description

The compound 6-Chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine is a heterocyclic chemical that is not directly mentioned in the provided papers. However, the papers do discuss related heterocyclic compounds and their synthesis, which can provide insights into the chemistry of similar structures. Heterocyclic compounds are of significant interest in medicinal chemistry due to their pharmaceutical properties .

Synthesis Analysis

The synthesis of related heterocyclic compounds involves multi-step reactions with careful selection of reactants and conditions. For instance, the synthesis of isoxazolo[2,3-a]pyridin-7-one from strained bicyclic 3,6-dihydro-1,2-oxazine through domino metathesis is described, which demonstrates the complexity and potential of such transformations . Similarly, the synthesis of pyridazine analogs involves the reaction of acetic acid derivatives with hydrazinylpyridazine, followed by subsequent reactions to achieve the desired compound . These methods highlight the intricate processes involved in constructing heterocyclic frameworks.

Molecular Structure Analysis

The molecular structure of heterocyclic compounds is often elucidated using spectroscopic techniques such as IR, NMR, and LC-MS, and confirmed by X-ray diffraction (XRD) . Density functional theory (DFT) calculations can be used to compare theoretical and experimental values, providing a deeper understanding of the electronic properties of the molecule, such as the HOMO-LUMO energy gap and global reactivity descriptors .

Chemical Reactions Analysis

The reactivity of heterocyclic compounds can be quite diverse. For example, the azadiene system in chloro-oxazinones reacts with acetylenic compounds to yield polyfunctionalized pyridines through a cycloaddition-elimination process . This indicates that the reactivity of such compounds can be manipulated to achieve a variety of chemical transformations, which is essential for the development of new pharmaceuticals.

Physical and Chemical Properties Analysis

The physical and chemical properties of heterocyclic compounds are influenced by their molecular structure. Intermolecular interactions, such as hydrogen bonding and halogen interactions, can affect the crystallization and stability of these compounds . Hirshfeld surface analysis and energy frameworks can be used to study these interactions and understand the packing of molecules in the solid state . These analyses are crucial for predicting the behavior of these compounds under different conditions and for their formulation in pharmaceutical applications.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is part of a class of compounds known for their potential as scaffolds for bioactive compounds. A study outlines the synthesis of related pyrido[3,2-b][1,4]oxazine derivatives, emphasizing their potential in drug development due to their unique chemical structure (Gim et al., 2007).

Potential in Pharmaceutical Compounds

• Research has focused on the benzo[1,4]-oxazine ring system, including its pyridine derivatives, due to their significance in novel pharmaceutical compounds. The unique structural properties of these compounds, including the 6-Chloro-3,4-dihydro-2H-pyrido[3,2-B][1,4]oxazine, make them valuable for exploring new drugs (Gim et al., 2007).

Applications in Heterocyclic Chemistry

• The compound is a part of heterocyclic chemistry, with studies showing its utility in synthesizing various kinds of scaffolds for new drug development. Its structural versatility allows it to be used in Diels-Alder or Aza Diels-Alder reactions, which are crucial for synthesizing a wide range of heterocycles (Gim et al., 2007).

Role in Novel Synthetic Approaches

• Innovative synthetic approaches using this compound and its derivatives have been reported. These methods involve various reactions and transformations, highlighting the compound's utility in developing new chemical synthesis methods (Gim et al., 2007).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed. The safety precautions include avoiding eye contact and wearing protective gloves. The Material Safety Data Sheet (MSDS) provides more detailed safety information.

Future Directions

As this compound is used for research and development purposes, future directions could involve further exploration of its potential applications, particularly in the field of medicine given the anti-inflammatory activity observed in similar compounds.